Cas no 449811-12-5 (6-(2,4-Difluorophenoxy)-8-methyl-2-(methylthio)pyrido2,3-dpyrimidin-7(8H)-one)

• Product Name: 6-(2,4-Difluorophenoxy)-8-methyl-2-(methylthio)pyrido2,3-dpyrimidin-7(8H)-one
• CAS No: 449811-12-5
• MF: C₁₅H₁₁F₂N₃O₂S
• MW: 335.328548669815
• CID: 2085835
• PubChem ID: 20626912
• Update Time: 2025-05-20

6-(2,4-Difluorophenoxy)-8-methyl-2-(methylthio)pyrido2,3-dpyrimidin-7(8H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-Difluorophenoxy)-8-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one
• SCHEMBL14014098
• 6-(2,4-difluorophenoxy)-8-methyl-2-(methylthio)-pyrido[2,3-d]pyrimidin-7(8h)-one
• 6-(2,4-difluorophenoxy)-8-methyl-2-methylsulfanylpyrido[2,3-d]pyrimidin-7-one
• 449811-12-5
• 6-(2,4-Difluorophenoxy)-8-methyl-2-(methylthio)pyrido2,3-dpyrimidin-7(8H)-one

• Inchi： 1S/C15H11F2N3O2S/c1-20-13-8(7-18-15(19-13)23-2)5-12(14(20)21)22-11-4-3-9(16)6-10(11)17/h3-7H,1-2H3
• InChI Key： ZPIBOTZZXBWGAQ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C2C=C(C(N(C)C2=N1)=O)OC1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 258.04600
• Monoisotopic Mass: 335.05400410Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 71.72000
• LogP: 1.57100

Additional information on 6-(2,4-Difluorophenoxy)-8-methyl-2-(methylthio)pyrido2,3-dpyrimidin-7(8H)-one

6-(2,4-Difluorophenoxy)-8-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one: A Comprehensive Overview

The compound CAS No. 449811-12-5, also known as 6-(2,4-Difluorophenoxy)-8-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrido[2,3-d]pyrimidinones, which are known for their unique structural properties and versatile applications in drug design and materials science.

The structure of this compound is characterized by a pyrido[2,3-d]pyrimidine ring system, which serves as the core framework. The substituents attached to this core include a 6-(2,4-difluorophenoxy) group, an 8-methyl group, and a 2-(methylthio) group. These substituents not only enhance the structural complexity of the molecule but also contribute to its unique chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. The presence of the methylthio group at position 2 has been shown to significantly influence the compound's ability to act as a kinase inhibitor. Kinase inhibitors are crucial in the development of anti-cancer drugs, as they can target specific enzymes involved in cell signaling pathways that promote tumor growth and metastasis.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The pyrido[2,3-d]pyrimidine core exhibits interesting electronic properties, making it a candidate for use in organic electronics. Researchers have investigated its ability to function as a semiconductor material in organic field-effect transistors (OFETs), where its electronic properties could contribute to the development of more efficient electronic devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodology have enabled chemists to develop more efficient routes for constructing such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the pyrido[2,3-d]pyrimidine ring system while maintaining high product quality.

Beyond its direct applications, this compound serves as a valuable model for studying the relationship between molecular structure and biological activity. By modifying the substituents on the pyrido[2,3-d]pyrimidine core, researchers can explore how changes in molecular architecture influence properties such as solubility, bioavailability, and enzyme inhibition potency. This makes it an invaluable tool for both academic research and industrial drug development.

In conclusion, CAS No. 449811-12-5 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features and promising biological activity make it a focal point for ongoing research efforts. As advancements in synthetic chemistry and materials science continue to unfold, this compound is expected to play an increasingly important role in shaping future innovations in these fields.